Cas no 903519-86-8 (Methoxyeugenol 4-O-rutinoside)

• Product Name: Methoxyeugenol 4-O-rutinoside
• CAS No: 903519-86-8
• MF: C₂₃H₃₄O₁₂
• MW: 502.508868694305
• CID: 2006784
• PubChem ID: 102384367
• Update Time: 2024-10-26

Methoxyeugenol 4-O-rutinoside Chemical and Physical Properties

Names and Identifiers

• (E)-4-hydroxy-3,5-dimethoxyphenylpropene 4-O-alpha-L-rhamnopyranosyl-(1?6)-beta-D-glucopyranoside
• 2,6-dimethoxy-4-(prop-2-enyl)phenyl O-alpha-L-rhamnopyranosyl-(1?6)-beta-D-glucopyranoside
• 2,6-Dimethoxy-4-(2-propen-1-yl)phenyl 6-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranoside (ACI)
• β-D-Glucopyranoside, 2,6-dimethoxy-4-(2-propenyl)phenyl 6-O-(6-deoxy-α-L-mannopyranosyl)- (9CI)
• 903519-86-8
• FS-7369
• DA-75457
• Methoxyeugenol 4-O-rutinoside
• HY-N8140
• E88966
• CS-0140188
• AKOS040758442
• (2R,3R,4R,5R,6S)-2-[[(2R,3S,4S,5R,6S)-6-(2,6-dimethoxy-4-prop-2-enylphenoxy)-3,4,5-trihydroxyoxan-2-yl]methoxy]-6-methyloxane-3,4,5-triol
• (2R,3R,4R,5R,6S)-2-{[(2R,3S,4S,5R,6S)-6-[2,6-dimethoxy-4-(prop-2-en-1-yl)phenoxy]-3,4,5-trihydroxyoxan-2-yl]methoxy}-6-methyloxane-3,4,5-triol

• Inchi： 1S/C23H34O12/c1-5-6-11-7-12(30-3)21(13(8-11)31-4)35-23-20(29)18(27)16(25)14(34-23)9-32-22-19(28)17(26)15(24)10(2)33-22/h5,7-8,10,14-20,22-29H,1,6,9H2,2-4H3/t10-,14+,15-,16+,17+,18-,19+,20+,22+,23-/m0/s1
• InChI Key： ALGDJCMDOIVQMZ-MAYVRUKNSA-N
• SMILES： O([C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO[C@@H]2O[C@@H](C)[C@H](O)[C@@H](O)[C@H]2O)O1)C1C(OC)=CC(CC=C)=CC=1OC

Computed Properties

• Exact Mass: 502.20502652g/mol
• Monoisotopic Mass: 502.20502652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 177Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds